Cas no 159092-70-3 (Phenanthrene,2,9-dinitro-)

• Product Name: Phenanthrene,2,9-dinitro-
• CAS No: 159092-70-3
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 192070
• PubChem ID: 154723
• Update Time: 2025-04-19

Phenanthrene,2,9-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,2,9-dinitro-
• 2,9-dinitrophenanthrene
• CCRIS 7652
• 159092-70-3
• DTXSID60166570

• Inchi： 1S/C14H8N2O4/c17-15(18)10-5-6-11-9(7-10)8-14(16(19)20)13-4-2-1-3-12(11)13/h1-8H
• InChI Key： NOWPFVNMHCCFKS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C=C(C=CC2=C2C=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28